Cas no 2138263-56-4 (4-bromo-1-(2,2-dimethylbutyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(2,2-dimethylbutyl)-1H-pyrazol-3-amine
• CAS No: 2138263-56-4
• MF: C₉H₁₆BrN₃
• MW: 246.147440910339
• CID: 5777500
• PubChem ID: 165472134
• Update Time: 2023-12-26

4-bromo-1-(2,2-dimethylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2,2-dimethylbutyl)-1H-pyrazol-3-amine
• EN300-1112889
• 2138263-56-4

• Inchi： 1S/C9H16BrN3/c1-4-9(2,3)6-13-5-7(10)8(11)12-13/h5H,4,6H2,1-3H3,(H2,11,12)
• InChI Key： HSGUVANRAUIGPR-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC(C)(C)CC

Computed Properties

• Exact Mass: 245.05276g/mol
• Monoisotopic Mass: 245.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų